2-methyl-5-(1-piperidinylsulfonyl)-N-(4-pyridinylmethyl)benzamide
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Description
2-methyl-5-(1-piperidinylsulfonyl)-N-(4-pyridinylmethyl)benzamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.14601278 g/mol and the complexity rating of the compound is 563. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cyclization in Chemical Synthesis
This compound's derivatives are used in the synthesis of piperidines, pyrrolizidines, indolizidines, and quinolizidines. These syntheses are crucial for the development of dendrobatid alkaloids, which have significant biological activities (Back & Nakajima, 2000).
Separation and Analysis Techniques
In analytical chemistry, compounds similar to "2-methyl-5-(1-piperidinylsulfonyl)-N-(4-pyridinylmethyl)benzamide" are used in nonaqueous capillary electrophoresis for separating and analyzing chemical substances, contributing to quality control in pharmaceuticals (Ye et al., 2012).
Synthesis of Anti-Inflammatory Agents
Derivatives of this compound have been used in synthesizing novel compounds with anti-inflammatory and analgesic activities. These syntheses contribute to the development of new therapeutic agents for inflammation-related conditions (Abu‐Hashem et al., 2020).
Pharmacological Research
In pharmacology, similar compounds are used to study and develop new drugs. For instance, "2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242)" is a novel κ-opioid receptor antagonist, highlighting its potential in treating depression and addiction disorders (Grimwood et al., 2011).
Antineoplastic Applications
Derivatives of this compound have been studied in the context of antineoplastic (cancer-fighting) drugs, particularly in understanding the metabolism of such drugs in patients with chronic myelogenous leukemia (Gong et al., 2010).
Anti-Acetylcholinesterase Activity
Some derivatives have shown significant anti-acetylcholinesterase activity, which is relevant in the treatment of Alzheimer's disease and other neurodegenerative conditions (Sugimoto et al., 1990).
Anti-Fatigue Effects
In studies related to fatigue and endurance, certain benzamide derivatives have been synthesized and shown to have anti-fatigue effects, which may have implications for sports medicine and general well-being (Wu et al., 2014).
Properties
IUPAC Name |
2-methyl-5-piperidin-1-ylsulfonyl-N-(pyridin-4-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S/c1-15-5-6-17(26(24,25)22-11-3-2-4-12-22)13-18(15)19(23)21-14-16-7-9-20-10-8-16/h5-10,13H,2-4,11-12,14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGOPWNYZKVUYRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCCCC2)C(=O)NCC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.